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Introduction & Overview

2,3,5-Trifluorophenol is a halogenated aromatic organic compound that serves as a critical
building block and intermediate in various fields of chemical synthesis. Its strategic
trifluorination pattern on the phenol ring imparts unique chemical properties, including altered
acidity, lipophilicity, and reactivity, which are highly sought after in the development of complex
molecules.

In the pharmaceutical and agrochemical industries, the incorporation of fluorine atoms into
bioactive molecules is a well-established strategy to enhance metabolic stability, binding
affinity, and bioavailability.[1][2] 2,3,5-Trifluorophenol provides a valuable scaffold for
introducing this trifluorinated phenyl moiety. This guide offers a comprehensive technical
overview of its properties, synthesis, analytical characterization, applications, and safety
protocols, designed for researchers, chemists, and professionals in drug development and
materials science.

Chemical Identity & Core Properties
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Proper identification and understanding of a compound's physical properties are foundational to
its effective use in research and development.

CAS Number: 2268-15-7[3]

Molecular Formula: CeH3F30[4][5]

Molecular Weight: 148.08 g/mol [4][6]

IUPAC Name: 2,3,5-Trifluorophenol

Synonyms: Phenol, 2,3,5-trifluoro-[4]

The key physical and chemical properties of 2,3,5-Trifluorophenol are summarized in the
table below. These values are critical for designing experiments, particularly for determining
appropriate solvents, reaction temperatures, and purification methods.

Property Value Source(s)

) Solid; clear light yellow liquid
Physical Form ] [4]
after melting.

Melting Point 29 °C (lit.) [41[5]
Boiling Point 57 °C at 29 mm Hg (lit.) [41[5]
Density 1.457 g/mL at 25 °C (lit.) [4115]
Refractive Index (n2°/D) 1.462 (lit.) [4][5]
pKa 6.72 £ 0.15 (Predicted) [4]
Flash Point 130 °F (54.4 °C) [4]

Synthesis & Purification Workflow

While specific industrial synthesis routes for 2,3,5-trifluorophenol are often proprietary, a
common laboratory-scale approach involves the diazotization of 2,3,5-trifluoroaniline followed
by hydrolysis. This classic transformation provides a reliable method for introducing a hydroxyl
group onto the aromatic ring.
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The causality behind this choice is the ready availability of the aniline precursor and the well-
established, high-yielding nature of the Sandmeyer-type reaction sequence. The purification is
critical; distillation under reduced pressure is chosen to prevent thermal decomposition and to
effectively separate the product from non-volatile impurities and reaction byproducts.

Below is a generalized workflow for the synthesis and purification of 2,3,5-Trifluorophenol.
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Caption: Generalized workflow for the synthesis and purification of 2,3,5-Trifluorophenol.
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Analytical Characterization Protocol

Confirming the identity and purity of the synthesized compound is a non-negotiable step. A
multi-technique approach ensures a self-validating system. While *H NMR confirms the proton
environment and purity relative to proton-containing impurities, *°F NMR is indispensable for
verifying the fluorine substitution pattern, and GC-MS provides definitive mass confirmation and
assesses purity against volatile impurities.

Protocol: NMR and GC-MS Analysis

o Sample Preparation (NMR):
o Accurately weigh 5-10 mg of the purified 2,3,5-trifluorophenol.

o Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCIs or Acetone-de) in a
clean, dry NMR tube.

o Rationale: Deuterated solvents are used to avoid large solvent peaks in the *H NMR
spectrum. CDCls is a common choice for its versatility.

e 1H NMR Spectroscopy:
o Acquire a *H NMR spectrum on a 400 MHz or higher spectrometer.

o Expected Signals: Two complex multiplets in the aromatic region (approx. 6.5-7.5 ppm)
corresponding to the two aromatic protons, and a broad singlet for the hydroxyl proton
(variable chemical shift).

o Validation: Integration of the aromatic signals should correspond to a 1:1 ratio. The
absence of significant unidentifiable peaks confirms high purity.

e 19F NMR Spectroscopy:
o Acquire a proton-decoupled *°F NMR spectrum.

o Expected Signals: Three distinct signals, each exhibiting fluorine-fluorine coupling,
confirming the 2,3,5-substitution pattern.
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o Rationale: This technique is crucial for distinguishing between isomers (e.g., 2,3,5- vs.
2,4,5-trifluorophenol), which may be difficult to resolve by *H NMR alone.

e Gas Chromatography-Mass Spectrometry (GC-MS):

[¢]

Prepare a dilute solution of the sample in a volatile solvent (e.g., dichloromethane).

o Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g.,
DB-5ms).

o GC Validation: A single major peak indicates high purity.

o MS Validation: The mass spectrum should show a molecular ion peak (M*) at m/z = 148,
corresponding to the molecular weight of the compound.

Applications in Drug Development & Research

2,3,5-Trifluorophenol is not typically an active pharmaceutical ingredient (API) itself but rather
a key intermediate. The trifluorophenyl group it provides can be incorporated into larger
molecules to modulate their pharmacological properties.

Key Roles:

» Scaffold for Kinase Inhibitors: Many kinase inhibitors feature substituted aromatic rings that
interact with the ATP-binding pocket of the enzyme. The electron-withdrawing nature of
fluorine atoms can influence hydrogen bonding capabilities and conformational preferences.

¢ Intermediate for Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can
enhance the potency and environmental persistence of herbicides and pesticides.[1]

e Precursor for Advanced Materials: It is used in the synthesis of specialty polymers and liquid
crystals where thermal stability and specific electronic properties are required.[4]

The diagram below illustrates a hypothetical synthetic step where 2,3,5-trifluorophenol is
used as a nucleophile in a Williamson ether synthesis to attach its unique moiety to a core
structure, a common strategy in medicinal chemistry.
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Caption: Use of 2,3,5-Trifluorophenol in a Williamson ether synthesis.

Safety, Handling, & Toxicology

As with any laboratory chemical, a thorough understanding of the associated hazards is
paramount for safe handling. 2,3,5-Trifluorophenol is a hazardous substance requiring
appropriate engineering controls and personal protective equipment (PPE).

GHS Hazard Classification:
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
H228:
Flammable
) 1 GHSO02 Danger Flammable
Solids )
solid[7]
H302+H312+H3
Acute Toxicity 32: Harmful if
(Oral, Dermal, 4 GHSO07 Warning swallowed, in
Inhalation) contact with skin
or if inhaled[7]
Skin
] o ) H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning o
skin irritation[7]
n
) H319: Causes
Serious Eye . .
o 2 GHSO07 Warning serious eye
Damage/Irritation N
irritation[8]
Specific Target
o H335: May
Organ Toxicity i i i
(Sing! 3 (Respiratory) GHSO07 Warning cause respiratory
ingle
J irritation[7]
Exposure)

Handling & Storage Protocol:

Engineering Controls: Always handle in a certified chemical fume hood to avoid inhalation of

dust or vapors.

Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety

goggles.[7][8]

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from

heat, sparks, and open flames.[4] It should be stored in a flammables-designated area.

First Aid:
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o Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[8]

o Inhalation: Move person to fresh air. Call a poison center or doctor if you feel unwell.[8]

(¢]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[9]

Conclusion

2,3,5-Trifluorophenol (CAS: 2268-15-7) is a specialty chemical of significant value to the
synthetic chemist. Its defined physical properties, established analytical profile, and versatile
reactivity make it a reliable building block for introducing a trifluorinated phenyl group into target
molecules. Its primary application lies in the synthesis of complex organic molecules for the
pharmaceutical, agrochemical, and materials science sectors. Strict adherence to safety and
handling protocols is mandatory due to its hazardous nature. The continued use of such
fluorinated intermediates is expected to drive innovation in the design of next-generation
chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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